2-(4-nitrosopiperazin-1-yl)acetic acid
Overview
Description
2-(4-Nitrosopiperazin-1-yl)acetic acid (2-NPA) is an organic compound that is widely used in scientific research for its unique properties. It is a nitrosated derivative of piperazine and is used for a variety of applications, including synthesis of other compounds, biochemistry and physiology research, and as a pharmaceutical intermediate.
Mechanism of Action
2-(4-nitrosopiperazin-1-yl)acetic acid is a nitrosated derivative of piperazine and is believed to act as a nitric oxide donor. Nitric oxide is a gas that is produced naturally in the body and plays an important role in regulating various physiological processes. It acts as a signaling molecule and is involved in a variety of cellular processes, including cell metabolism, cell proliferation, apoptosis, and gene expression.
Biochemical and Physiological Effects
2-(4-nitrosopiperazin-1-yl)acetic acid has been used in a variety of biochemical and physiological studies to investigate the role of nitric oxide in signal transduction pathways. In these studies, 2-(4-nitrosopiperazin-1-yl)acetic acid has been found to increase nitric oxide production in cells, which in turn can lead to increased cell metabolism, cell proliferation, apoptosis, and gene expression. Additionally, 2-(4-nitrosopiperazin-1-yl)acetic acid has been found to have a variety of beneficial effects on the cardiovascular system, including decreasing blood pressure, reducing inflammation, and improving blood flow.
Advantages and Limitations for Lab Experiments
2-(4-nitrosopiperazin-1-yl)acetic acid has several advantages for use in laboratory experiments. It is easy to synthesize, and its nitrosated form is stable and non-toxic. Additionally, it is relatively inexpensive and can be used in a variety of experiments. However, 2-(4-nitrosopiperazin-1-yl)acetic acid also has some limitations. It is not water soluble, and it can react with other compounds in the presence of oxygen. Additionally, it has a relatively short shelf life and must be stored in a cool, dry place.
Future Directions
The potential future directions for research using 2-(4-nitrosopiperazin-1-yl)acetic acid are numerous. Further studies could be conducted to investigate the effects of nitric oxide on cell metabolism, cell proliferation, apoptosis, and gene expression. Additionally, further studies could be conducted to explore the potential therapeutic applications of 2-(4-nitrosopiperazin-1-yl)acetic acid, such as its use as a nitric oxide donor in the treatment of cardiovascular diseases. Furthermore, further studies could be conducted to explore the potential use of 2-(4-nitrosopiperazin-1-yl)acetic acid in the synthesis of other compounds, such as nitric oxide donors, nitric oxide-releasing compounds, and nitric oxide-releasing prodrugs.
Synthesis Methods
2-(4-nitrosopiperazin-1-yl)acetic acid can be synthesized in a two-step process. The first step involves the nitrosation of piperazine with nitrous acid. The second step involves the reaction of the nitrosated piperazine with acetic anhydride to form 2-(4-nitrosopiperazin-1-yl)acetic acid.
Scientific Research Applications
2-(4-nitrosopiperazin-1-yl)acetic acid is used in a variety of scientific research applications, including synthesis of other compounds, biochemistry and physiology research, and as a pharmaceutical intermediate. In biochemistry and physiology research, 2-(4-nitrosopiperazin-1-yl)acetic acid has been used to study the role of nitric oxide in signal transduction pathways, and to investigate the effects of nitric oxide on cell metabolism. It has also been used to study the effects of nitric oxide on cell proliferation, apoptosis, and gene expression. Additionally, 2-(4-nitrosopiperazin-1-yl)acetic acid has been used in the synthesis of other compounds, including nitric oxide donors, nitric oxide-releasing compounds, and nitric oxide-releasing prodrugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-nitrosopiperazin-1-yl)acetic acid involves the nitrosation of piperazine followed by carboxylation of the resulting nitrosopiperazine.", "Starting Materials": [ "Piperazine", "Nitrous acid", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Water" ], "Reaction": [ "Piperazine is dissolved in ethanol and water.", "Sodium hydroxide is added to the solution to adjust the pH to 9-10.", "Nitrous acid is added dropwise to the solution at 0-5°C to nitrosate the piperazine.", "The resulting nitrosopiperazine is isolated by filtration and washed with water.", "The nitrosopiperazine is dissolved in water and carbon dioxide is bubbled through the solution to form the corresponding carboxylic acid.", "The pH of the solution is adjusted to 2-3 with hydrochloric acid.", "The resulting 2-(4-nitrosopiperazin-1-yl)acetic acid is isolated by filtration and washed with water." ] } | |
CAS RN |
2624119-07-7 |
Molecular Formula |
C6H11N3O3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
